12:0 N-Biotinyl fatty acid, NHS

• Molecular Formula: C26H42N4O6S
• Molecular Weight: 538.7 g/mol
• InChI: InChI=1S/C26H42N4O6S/c31-21(13-10-9-12-20-25-19(18-37-20)28-26(35)29-25)27-17-11-7-5-3-1-2-4-6-8-14-24(34)36-30-22(32)15-16-23(30)33/h19-20,25H,1-18H2,(H,27,31)(H2,28,29,35)/t19-,20-,25-/m0/s1
• InChIKey: IVHGFHPEGYPVSM-RLSLOFABSA-N

12:0 N-Biotinyl fatty acid, NHS: Reagent Overview

12:0 N-Biotinyl fatty acid, NHS (CAS 216453-50-8) is an activated biotin–fatty acid ester containing a 12-carbon lauroyl chain, a biotin moiety, and an N-hydroxysuccinimide (NHS) leaving group . With a molecular formula of C26H42N4O6S and a molecular weight of 538.70 g/mol, this compound is specifically engineered for covalent attachment to primary amines on proteins, lipids, or nanoparticles under mild reaction conditions . The 12-carbon spacer arm distinguishes it from shorter-chain biotinylation reagents, providing extended reach between the conjugated biomolecule and the biotin bicyclic rings .

Workflow Membrane protein & liposome biotinylation

Key Attribute Extended 12-carbon hydrophobic spacer arm

Format Fit High-density streptavidin capture & sterically hindered sites

Purity Context Supports defined stoichiometry conjugation workflows

12:0 N-Biotinyl fatty acid, NHS: Why Spacer Length Matters

Biotin NHS esters are not functionally interchangeable; substitution with a shorter or chemically distinct spacer can fundamentally alter experimental outcomes. The length and composition of the spacer arm directly influence three critical parameters: (1) steric accessibility of the biotin moiety to streptavidin or avidin binding pockets, (2) membrane permeability and intracellular labeling capability, and (3) solubility and aggregation behavior of the labeled conjugate [1]. Shorter spacers such as the 6-carbon aminohexanoic acid chain in NHS-LC-Biotin (22.4 Å) may impose steric constraints that prevent efficient streptavidin capture when the biotinylation site lies deep within a protein cleft or when high-density surface immobilization is required . Conversely, 12:0 N-Biotinyl fatty acid, NHS provides an extended 12-carbon hydrophobic spacer that not only enhances biotin accessibility but also facilitates integration into lipid bilayers and membrane environments—a property absent in purely alkyl or PEG-based short spacers .

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Spacer Length Mismatch

Shorter spacers (e.g., 6-carbon LC) may shift streptavidin accessibility for buried lysines or high-density immobilization formats.

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Membrane Integration Capacity

PEG-based or purely alkyl short spacers may not transfer the membrane-partitioning profile of the 12-carbon lauroyl chain.

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Purity-Grade Differences

Standard-grade NHS-LC-biotin (≥95%) may introduce higher hydrolyzed ester content, potentially altering conjugation stoichiometry in sensitive assays.

• [1] Thermo Fisher Scientific. Biotinylation Guidelines—Creating Biotinylated DNA. https://www.thermofisher.cn/cn/en/home/life-science/protein-biology/protein-labeling-crosslinking/biotinylation/biotinylation-guidelines.html. View Source

12:0 N-Biotinyl fatty acid, NHS: Comparative Evidence

Extended Spacer Arm for Steric Accessibility

12:0 N-Biotinyl fatty acid, NHS contains a 12-carbon lauroyl spacer arm, which is approximately twice the carbon chain length of the standard long-chain (LC) biotin reagent NHS-LC-Biotin, whose spacer consists of a 6-carbon aminohexanoic acid chain . This extended spacer architecture provides avidin or streptavidin probes with greater opportunity to reach biotin binding sites that are deeply buried within the surface plane of proteins or sterically occluded in high-density conjugation formats .

Extended Spacer Arm

Cross-study comparable

12 carbons vs. 6 carbons (LC-biotin)

Reduces steric hindrance for buried lysine capture.

Data to verify: reagent specification comparison.

Evidence Dimension	Spacer arm carbon atom count
Target Compound Data	12 carbon atoms (lauroyl chain)
Comparator Or Baseline	NHS-LC-Biotin: 6 carbon atoms (aminohexanoic acid chain)
Quantified Difference	6 additional carbon atoms (2× length of LC spacer)
Conditions	Comparative reagent specification analysis; biotinylated protein capture by immobilized streptavidin

Why This Matters

The extended 12-carbon spacer reduces steric hindrance during streptavidin capture, a critical factor when selecting biotinylation reagents for proteins with buried lysine residues or for applications requiring high-density surface immobilization.

Structural Composition vs. NHS-LC-Biotin

12:0 N-Biotinyl fatty acid, NHS possesses a molecular weight of 538.70 g/mol and a molecular formula of C26H42N4O6S . In comparison, the widely used NHS-LC-Biotin (Biotin-LC-NHS Ester) has a molecular weight of 454.54 g/mol and a molecular formula of C20H30N4O6S . The 84.16 g/mol difference is attributable to the extended 12-carbon lauroyl chain in the target compound versus the 6-carbon aminohexanoic acid spacer in the comparator.

Molecular Weight

Cross-study comparable

538.70 g/mol (C26H42N4O6S)

~18.5% larger mass reflects extended hydrophobic architecture.

Influences solubility and molar calculations.

Evidence Dimension	Molecular weight
Target Compound Data	538.70 g/mol (C26H42N4O6S)
Comparator Or Baseline	NHS-LC-Biotin: 454.54 g/mol (C20H30N4O6S)
Quantified Difference	84.16 g/mol increase (~18.5% larger mass)
Conditions	Product specification comparison; independent vendor technical datasheets

Why This Matters

The higher molecular weight and distinct elemental composition directly reflect the extended hydrophobic spacer architecture, which influences reagent solubility, membrane partitioning behavior, and molar calculations for conjugation reactions.

Membrane Integration: Hydrophobic Lauroyl Chain

12:0 N-Biotinyl fatty acid, NHS incorporates a 12-carbon lauroyl (dodecanoyl) fatty acid chain as its spacer element . This hydrophobic alkyl chain enables the reagent to integrate into lipid bilayers, liposomes, and cellular membranes, providing a dual function as both a biotinylation reagent and a membrane-anchoring moiety . In contrast, NHS-LC-Biotin utilizes a 6-carbon aminohexanoic acid spacer that lacks the extended hydrophobic character and membrane-partitioning capability of the lauroyl chain .

Membrane Integration

Class-level inference

Lauroyl chain vs. aminohexanoic acid spacer

Provides membrane-anchoring functionality absent in standard LC-biotin.

Context-dependent; review specific membrane model.

Evidence Dimension	Spacer chemical composition and hydrophobic character
Target Compound Data	12-carbon lauroyl (dodecanoyl) fatty acid chain; logP estimated > 3.5 (class-level estimate based on lauric acid derivatives)
Comparator Or Baseline	NHS-LC-Biotin: 6-carbon aminohexanoic acid spacer containing polar amide bonds
Quantified Difference	Substantially greater hydrophobicity and membrane integration capacity; lacks polar amide within spacer chain
Conditions	Structural comparison; membrane labeling and liposome functionalization applications

Why This Matters

For membrane protein labeling, liposome-based drug delivery, or supported lipid bilayer studies, the lauroyl chain of 12:0 N-Biotinyl fatty acid, NHS provides membrane-anchoring functionality that shorter-chain or PEG-based biotinylation reagents cannot replicate, making it the required choice for applications where both biotin tagging and membrane integration are essential.

Purity Grade Comparison

12:0 N-Biotinyl fatty acid, NHS is commercially available with a specified purity of >99% as a white solid . In comparison, standard commercial NHS-LC-Biotin is typically supplied with a purity specification of ≥95% . The higher purity grade of the target compound may reduce the presence of hydrolyzed NHS ester impurities or uncharacterized byproducts that can compromise conjugation efficiency and downstream reproducibility.

Purity Grade

Cross-study comparable

>99% vs. ≥95% (LC-biotin)

Supports predictable stoichiometry in conjugation reactions.

Review lot-specific COA for hydrolyzed ester content.

Evidence Dimension	Commercial product purity specification
Target Compound Data	>99% (white solid)
Comparator Or Baseline	NHS-LC-Biotin: ≥95%
Quantified Difference	Minimum 4 percentage-point improvement in purity specification
Conditions	Commercial vendor technical datasheet comparison; HPLC/LC-MS characterization

Why This Matters

Higher purity specification translates to more predictable molar stoichiometry in conjugation reactions and reduced risk of side reactions from hydrolyzed NHS ester contaminants, which is particularly critical for quantitative biotinylation of low-abundance proteins or when precise biotin:protein labeling ratios must be maintained.

12:0 N-Biotinyl fatty acid, NHS: Key Applications

Membrane Protein & Liposome Biotinylation

The 12-carbon lauroyl fatty acid chain of 12:0 N-Biotinyl fatty acid, NHS enables direct integration into lipid bilayers, making it uniquely suited for biotinylating membrane proteins, functionalizing liposomes for targeted drug delivery, and constructing supported lipid bilayers for biosensing applications . Unlike NHS-LC-Biotin or PEG-based biotinylation reagents that lack membrane-partitioning capability, the hydrophobic lauroyl chain anchors the biotin moiety within the lipid environment while presenting the NHS ester for amine conjugation at the membrane interface . This dual functionality supports affinity-based capture of membrane vesicles, liposome immobilization on streptavidin-coated surfaces, and lipid–protein interaction mapping in membrane proteomics workflows .

High-Density Immobilization & Streptavidin Capture

The extended 12-carbon spacer arm in 12:0 N-Biotinyl fatty acid, NHS provides approximately twice the reach of the standard LC-Biotin 6-carbon spacer, significantly reducing steric hindrance during streptavidin or avidin capture . This enhanced accessibility is particularly critical when biotinylating proteins with lysine residues located in structurally constrained clefts, when immobilizing antibodies or enzymes at high surface densities, or when using large streptavidin-conjugated detection probes (e.g., streptavidin-HRP or streptavidin-quantum dots) where close proximity between the biotinylated target and the bulky detection reagent impairs binding .

Defined Stoichiometry Bioconjugation

With a specified purity of >99%, 12:0 N-Biotinyl fatty acid, NHS offers a higher purity grade than standard commercial NHS-LC-Biotin (≥95%) . This enhanced purity specification supports applications where precise control over biotin:protein labeling stoichiometry is essential, including quantitative pull-down assays, single-molecule biophysics studies, and the preparation of biotinylated therapeutic candidates or imaging probes that require rigorous characterization and batch-to-batch reproducibility. Reduced levels of hydrolyzed NHS ester impurities minimize off-target labeling and ensure predictable reaction yields.

Amphiphilic Bioconjugate & Nanoparticle Functionalization

The combination of a hydrophobic lauroyl chain with a reactive NHS ester makes 12:0 N-Biotinyl fatty acid, NHS an effective reagent for synthesizing amphiphilic bioconjugates and functionalizing nanoparticles that require both biotin affinity handles and membrane-like surface properties . Applications include the preparation of biotinylated polymeric micelles, lipid-coated nanoparticles for targeted delivery, and surface modification of hydrophobic nanomaterials (e.g., carbon nanotubes, graphene, or polymeric beads) where the fatty acid chain mediates non-covalent adsorption while the NHS ester enables covalent attachment to amine-functionalized surfaces .

Application

Selection Property

Validation Focus

Membrane Protein & Liposome Labeling

Hydrophobic lauroyl chain for lipid bilayer integration

Membrane-anchoring efficiency and conjugate solubility

High-Density Streptavidin Capture

Extended 12-carbon spacer arm

Steric accessibility for buried or densely packed biotin sites

Defined Stoichiometry Conjugation

High reagent purity specification

Conjugation efficiency and lot-to-lot reproducibility

Amphiphilic Nanoparticle Functionalization

Dual hydrophobic anchor and NHS ester reactivity

Non-covalent adsorption and covalent amine coupling balance